4-benzoyl-N-(6-(methylthio)benzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: 4-benzoyl-N-(6-methylsulfanyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C28H21N3O2S2/c1-34-23-13-14-24-25(16-23)35-28(30-24)31(18-19-6-5-15-29-17-19)27(33)22-11-9-21(10-12-22)26(32)20-7-3-2-4-8-20/h2-17H,18H2,1H3
• InChI Key: FZNDOEAJLWUDCF-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC2=C(C=C1)N=C(S2)N(CC3=CN=CC=C3)C(=O)C4=CC=C(C=C4)C(=O)C5=CC=CC=C5
• Molecular Formula: C28H21N3O2S2
• Molecular Weight: 495.6 g/mol

Description

4-benzoyl-N-(6-(methylthio)benzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science.

Scientific Research Applications

Applications in Medicinal Chemistry

Research on related benzamide derivatives has shown significant potential in the development of novel therapeutic agents. For example, substituted benzamides were identified as potent and selective inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2) kinase activity, demonstrating excellent kinase selectivity, favorable pharmacokinetic properties, and robust in vivo efficacy in human lung and colon carcinoma xenograft models (Borzilleri et al., 2006). Similarly, N-(pyridin-2-ylcarbamothioyl)benzamide derivatives synthesized through a reaction involving potassium thiocyanate and benzoyl chloride showed significant cytotoxicity against various cancer cell lines, highlighting their potential as anticancer agents (Adhami et al., 2014).

Applications in Material Science

Benzamide derivatives have also found applications in material science, particularly in the development of luminescent materials and sensors. A study on pyridyl substituted benzamides demonstrated their aggregation-enhanced emission (AEE) properties and multi-stimuli-responsive behavior, making them potential candidates for applications in optical materials and sensors (Srivastava et al., 2017).

Applications in Catalysis

The synthesis and characterization of metal complexes with benzamide ligands have shown promising catalytic activities. For instance, Co(II) complexes of benzamide derivatives have been synthesized and evaluated for their fluorescence properties and anticancer activity, indicating the versatility of benzamide-based ligands in catalysis and biomedicine (Vellaiswamy & Ramaswamy, 2017).